Cas no 1401419-87-1 (Pterisolic acid C)

• Product Name: Pterisolic acid C
• CAS No: 1401419-87-1
• Molecular Formula: C₂₀H₂₆O₄
• Molecular Weight: 313.35643
• CID: 1080903
• PubChem ID: 53238559

Pterisolic acid C Properties

Names and Identifiers

• Pterisolic acid C
• [ "" ]
• DTXSID701194053
• (1R,4S,5R,9R,13S)-13-hydroxy-5,9-dimethyl-14-methylidene-15-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid
• AKOS032961917
• 1401419-87-1
• Kaura-9(11),16-dien-18-oic acid, 13-hydroxy-15-oxo-, (4alpha)-
• Kaura-9(11),16-dien-18-oic acid, 13-hydroxy-15-oxo-, (4I+/-)-
• FS-9493

• InChIKey： MOEGAVNUGPZNDZ-OBHGLWADSA-N
• Inchi： InChI=1S/C20H26O4/c1-12-15(21)19-9-5-13-17(2,7-4-8-18(13,3)16(22)23)14(19)6-10-20(12,24)11-19/h6,13,24H,1,4-5,7-11H2,2-3H3,(H,22,23)/t13-,17+,18+,19+,20-/m0/s1
• SMILES： C[C@@]12CCC[C@@]([C@H]1CC[C@]34C2=CC[C@](C3)(C(=C)C4=O)O)(C)C(=O)O

Computed Properties

• Exact Mass: 330.18300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 330.18310931g/mol
• Heavy Atom Count: 24
• Complexity: 706
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• LogP: 3.25410
• PSA: 74.60000
• Boiling Point: 535.2±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.2 mmHg at 25°C
• Flash Point: 291.5±26.6 °C
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids